Cas no 23879-81-4 (1,3,5-Triphenoxybenzene)

• Product Name: 1,3,5-Triphenoxybenzene
• CAS No: 23879-81-4
• MF: C₂₄H₁₈O₃
• MW: 354.397926807404
• MDL: MFCD00367787
• CID: 3165214
• Update Time: 2025-06-08

1,3,5-Triphenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triphenoxybenzene

• MDL： MFCD00367787
• Inchi： 1S/C24H18O3/c1-4-10-19(11-5-1)25-22-16-23(26-20-12-6-2-7-13-20)18-24(17-22)27-21-14-8-3-9-15-21/h1-18H
• InChI Key： ZBABOJPAZZKCKF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=C(C=C(C=1)OC1C=CC=CC=1)OC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,5-Triphenoxybenzene

Introduction to 1,3,5-Triphenoxybenzene (CAS No. 23879-81-4)

1,3,5-Triphenoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 23879-81-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This triphenyl derivative features a benzene ring substituted with three phenoxy groups at the 1, 3, and 5 positions, resulting in a highly symmetric and stable molecular framework. The compound’s distinctive architecture makes it a valuable intermediate in the synthesis of various specialized chemicals, including agrochemicals, liquid crystals, and advanced polymers.

The synthesis of 1,3,5-Triphenoxybenzene typically involves multi-step organic reactions, often starting from phenol or its derivatives. Advanced catalytic methods have been developed to enhance yield and purity, making it more accessible for industrial applications. Recent advancements in green chemistry have focused on optimizing these processes to minimize environmental impact while maintaining high efficiency.

One of the most compelling aspects of 1,3,5-Triphenoxybenzene is its potential in pharmaceutical research. The compound’s rigid aromatic core and electron-donating phenoxy groups make it a promising scaffold for drug design. Studies have explored its derivatives as candidates for treating neurological disorders, where the ability to modulate neurotransmitter activity is crucial. The symmetrical nature of the molecule also lends itself well to studying steric and electronic effects in medicinal chemistry.

In materials science, 1,3,5-Triphenoxybenzene has been investigated for its applications in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound’s high thermal stability and ordered molecular packing make it an ideal candidate for creating efficient electronic components. Researchers have reported its incorporation into novel polymer matrices to enhance performance in flexible electronics.

The chemical reactivity of 1,3,5-Triphenoxybenzene has also been a focus of recent research. Its phenoxy groups can undergo various transformations, including etherification, oxidation, and coupling reactions, enabling the synthesis of a wide range of functionalized derivatives. These derivatives are being explored for their potential in catalysis and as building blocks for complex organic architectures.

From an industrial perspective, the demand for 1,3,5-Triphenoxybenzene is growing due to its versatility. Manufacturers are investing in scalable production methods to meet the needs of both academic research and commercial applications. The compound’s stability under various conditions makes it suitable for long-term storage and transportation without degradation.

The spectroscopic properties of 1,3,5-Triphenoxybenzene are another area of interest. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts corresponding to the aromatic protons and phenoxy groups, providing valuable insights into molecular structure. Infrared (IR) spectroscopy further confirms functional group assignments, while mass spectrometry (MS) offers high-resolution data on molecular weight and fragmentation patterns.

Environmental considerations have also driven innovation in the handling and application of 1,3,5-Triphenoxybenzene. Researchers are developing biodegradable derivatives that reduce ecological impact while retaining functionality. Additionally, solvent-free reaction conditions are being explored to minimize waste generation during synthesis.

The future prospects for 1,3,5-Triphenoxybenzene appear promising as new applications continue to emerge. Collaborative efforts between academia and industry are expected to accelerate development in pharmaceuticals and advanced materials. As synthetic methodologies improve and computational modeling becomes more sophisticated, the potential uses for this versatile compound will likely expand further.